8-(4-ethoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(4-ethoxyphenyl)-2-ethyl-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H23N5O3/c1-4-27-22(30)20-21(26(3)24(27)31)25-23-28(20)15-19(16-9-7-6-8-10-16)29(23)17-11-13-18(14-12-17)32-5-2/h6-15H,4-5H2,1-3H3
• InChI Key: KSPXMYAVWHJDQO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)OCC)C5=CC=CC=C5)N(C1=O)C
• Molecular Formula: C24H23N5O3
• Molecular Weight: 429.5 g/mol

Description

8-(4-ethoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C24H23N5O3 and its molecular weight is 429.48. The purity is usually 95%.
BenchChem offers high-quality 8-(4-ethoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-ethoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hemodynamic Effects

• Cardiotonic Effects : Studies show that compounds similar to the one have been examined for their cardiotonic properties. For instance, AR-L 115 BS, a non-glycoside, non-adrenergic cardiotonic agent, has demonstrated significant positive inotropic and vasodilating actions without increasing oxygen consumption, suggesting potential applications in treating conditions like coronary artery disease and cardiac insufficiency (Nebel, Sabin, & Surawitzki, 1981).

Neuroprotection

• Parkinson's Disease Research : Caffeine and certain adenosine receptor antagonists have been shown to provide neuroprotection in models of Parkinson's disease. This indicates a potential for certain imidazole derivatives in mitigating dopaminergic deficits characteristic of neurodegenerative diseases (Chen et al., 2001).

Metabolic Pathways

• Metabolism and Excretion : Understanding the metabolism and excretion pathways of similar compounds can be crucial in drug development. For instance, after oral dosing of midazolam, a 1-methyl-4H-imidazo[1,5-a][1,4] benzodiazepine, most of the administered dose is excreted via the kidneys, with the main urinary metabolite being the conjugated 1-hydroxymethyl derivative (Heizmann & Ziegler, 1981).